- Preparation of 2-(4-hydroxyphenoxy)propionic acid esters, European Patent Organization, , ,
Cas no 96562-58-2 (Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate)
96562-58-2 structure
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Properties
Names and Identifiers
-
- methyl (R)-2-(4-hydroxyphenoxy)propionate
- MAQ
- Methyl R-(+)-2-(4-hydroxyphenoxy) propionate
- Methyl (R)-(+)-2-(4-hydroxyphenoxy)propionate
- Butyl (R)-(+)-2-(4-hydroxyphenoxy)propionate
- R-(+)-2-(4-hydroxyphenoxy)propionic acid methyl ester
- R-(+)-2-(4-hydroxyphenoxy)propionic acid butyl ester
- methyl (2R)-2-(4-hydroxyphenoxy)propanoate
- methyl (r)-(+)-2-(4-hydroxyphenoxy)propanoate
- (R)-(+)-2-(4-Hydroxyphenoxy)propionic Acid Methyl Ester
- Propanoicacid, 2-(4-hydroxyphenoxy)-, methyl ester, (R)-
- (R)-2-(4-Hydroxyphenoxy)propionic acid methyl ester
- Methyl(+)-2-(4-hydroxyphenoxy)propionate
- Methyl (2R)-2-(4-hydroxyphenoxy)propanoate (ACI)
- Propanoic acid, 2-(4-hydroxyphenoxy)-, methyl ester, (R)- (ZCI)
- Methyl (+)-2-(4-hydroxyphenoxy)propionate
- +Expand
-
- MFCD00274087
- UUYSCNGPNOYZMC-SSDOTTSWSA-N
- 1S/C10H12O4/c1-7(10(12)13-2)14-9-5-3-8(11)4-6-9/h3-7,11H,1-2H3/t7-/m1/s1
- O(C1C=CC(O)=CC=1)[C@H](C)C(=O)OC
Computed Properties
- 196.07400
- 1
- 4
- 4
- 196.074
- 14
- 185
- 0
- 1
- 0
- 0
- 0
- 1
- 1.9
- 2
- 0
- 55.8A^2
Experimental Properties
- 1.33250
- 55.76000
- 42.5 ° (C=1, CHCl3)
- 313.4°Cat760mmHg
- 64.0 to 67.0 deg-C
- 121.6°C
- solid
- Not determined
- [α]22/D +43°, c = 1 in chloroform
- 1.1870
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Security Information
- GHS05
- 2
- S26-S39-S61
- R41; R52/53
- Xi
- NONH for all modes of transport
- H318,H412
- P273,P280,P305+P351+P338
- dangerous
- Store in a cool, dry place. Store in tightly closed containers.
- 41-52/53
- Danger
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Customs Data
- 2918990090
-
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Price
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 8 h, rt → 70 °C
Reference
- Preparation of high efficiency flufenoxapyr, China, , ,
Synthetic Circuit 3
Reaction Conditions
1.1 Catalysts: Dimethyl sulfate ; 4 - 6 h, reflux
Reference
- Preparation method of (R)-(+)-methyl 2-(4-hydroxyphenoxy)propanoate, China, , ,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 1.0 - 2.0 MPa, rt → 55 °C; 6 h, 45 - 55 °C
Reference
- Method for synthesizing R-(+)-2-(4-hydroxyphenoxy) methyl propionate by nucleophilic addition reaction, China, , ,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol
Reference
- Preparation of (R)- and (S)-2-(4-acylphenoxy)propanoates by Friedel-Crafts acylation of (R)- or (S)-2-phenoxypropanoates., World Intellectual Property Organization, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 80 °C; 3 h, 80 - 90 °C
Reference
- Preparation of methyl (R)-(+)-2-(4-hydroxyphenoxy) propionate, China, , ,
Synthetic Circuit 7
Reaction Conditions
1.1 Catalysts: Tetrachloropalladic acid Solvents: Methanol , Toluene ; 2 h, 110 °C
Reference
- Method for preparing R-(+)-2-(4-hydroxyphenoxy)propionate, China, , ,
Synthetic Circuit 8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ; 25 °C
1.2 25 °C
1.2 25 °C
Reference
- Process for the preparation of methyl (R)-(+)-2-(4-hydroxyphenoxy)propionate, China, , ,
Synthetic Circuit 9
Reaction Conditions
1.1 Solvents: Methanol ; 65 °C; 5 h, 65 °C
Reference
- Asymmetrical synthesis of R-(+)-methyl-2-(4-hydroxyphenoxy)propionateNongyao, 2004, 43(12), 555-556,
Synthetic Circuit 10
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ; 30 min, rt
1.2 Solvents: Methanol ; rt; rt → 40 °C; 24 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1
1.2 Solvents: Methanol ; rt; rt → 40 °C; 24 h, 40 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1
Reference
- Synthesis and crystal structure of R-(+)-2-(4-hydroxyphenoxy)-propionate derivativesHuaxue Shiji, 2015, 37(4), 354-356,
Synthetic Circuit 11
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ; 40 °C; 24 h, 40 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified; 2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified; 2 h, reflux
Reference
- Synthesis and herbicidal activity of new substituted 2- and 4-pyrimidinyloxyphenoxypropionate derivativesARKIVOC (Gainesville, 2011, (2), 1-17,
Synthetic Circuit 12
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 12 h, 60 °C
Reference
- Method for preparing compound, Korea, , ,
Synthetic Circuit 13
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Hydrolase Solvents: Dimethyl sulfoxide , Water ; 2 h, pH 7, 30 °C
Reference
- Manufacture of R-2-(4-hydroxy phenoxy)propionate with Aspergillus oryzae by resolution, China, , ,
Synthetic Circuit 14
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 30 min, 60 - 70 °C
1.2 Solvents: Dimethylformamide ; 60 - 70 °C; 4 h, 60 - 70 °C
1.2 Solvents: Dimethylformamide ; 60 - 70 °C; 4 h, 60 - 70 °C
Reference
- Design and synthesis of quinoxaline derivatives and their antitumor activitiesYaoxue Xuebao, 2005, 40(9), 814-819,
Synthetic Circuit 15
Reaction Conditions
Reference
- Preparation of 3-fluoro-5-chloropyridinoxyphenoxypropionamide as herbicides, China, , ,
Synthetic Circuit 16
Reaction Conditions
Reference
- Preparation of (d)-2-(4-hydroxyphenoxy)propionic acid esters, Japan, , ,
Synthetic Circuit 17
Reaction Conditions
Reference
- Preparation of highly-pure 2-(4-hydroxyphenoxy)propionate esters as intermediates for herbicides, Japan, , ,
Synthetic Circuit 18
Reaction Conditions
Reference
- Process for the preparation of optically active 2-(4-methoxyphenoxy)propionic acid, United States, , ,
Synthetic Circuit 19
Reaction Conditions
Reference
- Preparation of optically active α-(4-hydroxyphenoxy)propionate esters as intermediates for herbicides, Japan, , ,
Synthetic Circuit 20
Reaction Conditions
Reference
- Optically active 2-(4-hydroxyphenoxy)propionic acid as herbicide intermediate, Japan, , ,
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Raw materials
- Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (2R)-
- methyl (R)-2-(4-acetoxyphenoxy)propionate
- methyl (2R)-2-bromopropanoate
- Methyl (2R)-2-[(4-oxo-2,5-cyclohexadien-1-yl)oxy]propanoate
- Methyl 2-(4-Hydroxyphenoxy)propionate
- Propanoic acid, 2-[(methylsulfonyl)oxy]-, methyl ester, (2S)-
- Propanoic acid, 2-[[(4-methylphenyl)sulfonyl]oxy]-, methyl ester, (S)-
- (-)-Methyl Alpha-Chloropropionate
- (R)-(+)-2-(4-Hydroxyphenoxy)propionic Acid
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Preparation Products
Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Suppliers
Jinzhou Sihai Biochemistry Co., Ltd.
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Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate Related Literature
-
Fang Shao,Jing Sun,Lian Gao,Jiazang Chen,Songwang Yang RSC Adv., 2014,4, 7805-7810
-
Siqi Zhang,Xiao Ma,Hailong Yu,Jianhui Liu,Lihua Zhang,Guangyao Wang,Junwei Ye,Guiling Ning Dalton Trans., 2022,51, 6673-6681
-
Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
-
Toshiyuki Abe,Junpei Chiba,Misaki Ishidoya,Keiji Nagai RSC Adv., 2012,2, 7992-7996
-
Łukasz Mioduszewski,Marek Cieplak Phys. Chem. Chem. Phys., 2018,20, 19057-19070
-
Xi Yan,Xiang Li,Sha-Sha Lv,Da-Cheng He Dalton Trans., 2012,41, 727-729
-
Quoc Hoang Pham,Andrew J. Tague,Christopher Richardson,Michael G. Gardiner,Stephen G. Pyne,Christopher J. T. Hyland Chem. Sci., 2023,14, 4893-4900
-
P. F. Marques,J. C. Belchior,J. P. Braga Phys. Chem. Chem. Phys., 2001,3, 5521-5527
-
Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
96562-58-2 (Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate) Related Products
- 940-31-8(2-Phenoxypropanoic acid)
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- 150436-68-3(2-(4-Methoxyphenoxy)propanoic acid)
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- 60075-04-9(Propanoic acid,2-(4-hydroxyphenoxy)-, methyl ester)
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Recommended suppliers
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(CAS:96562-58-2)Methyl (R)-(+)-2-(4-Hydroxyphenoxy)propanoate
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